![molecular formula C18H26N2O2 B5644122 1'-(1,3-benzodioxol-5-ylmethyl)-1,4'-bipiperidine](/img/structure/B5644122.png)
1'-(1,3-benzodioxol-5-ylmethyl)-1,4'-bipiperidine
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Overview
Description
"1'-(1,3-benzodioxol-5-ylmethyl)-1,4'-bipiperidine" is a complex organic compound with potential applications in various fields of chemistry and pharmaceuticals. Its structure and properties make it a subject of interest for researchers.
Synthesis Analysis
The synthesis of related piperidine-based compounds involves multiple steps, including condensation, reduction, and salt formation processes. For example, the synthesis of [(2S,4R)-1-cyclohexyl-4-methylpiperidin-2-yl]methanol and its derivatives from rac-alaninol and rac-2-amino-1,1-diphenylpropan-1-ol is a model for preparing similar compounds (Alvarez-Ibarra, Luján, & Quiroga-Feijóo, 2010).
Molecular Structure Analysis
The molecular structure of compounds like "1'-(1,3-benzodioxol-5-ylmethyl)-1,4'-bipiperidine" is characterized by complex arrangements of atoms, involving multiple rings and functional groups. This complexity influences its chemical and physical properties. For instance, the structure of 6-(1,3-benzodioxol-5-ylmethyl)-5-ethyl-2-{[2-(morpholin-4-yl)ethyl]sulfanyl}pyrimidin-4(3H)-one was confirmed through X-ray structure analysis, highlighting the importance of molecular structure in understanding these compounds (Attia et al., 2014).
Chemical Reactions and Properties
The reactivity of such compounds is dictated by their molecular structure. For example, the synthesis and reactivity of 1-benzyl-4-[(5,6-dimethoxy[2-14C]-1-indanon)-2-yl]-methylpiperidine hydrochloride, an acetylcholinesterase inhibitor, demonstrate the complex chemical behavior of similar compounds (Iimura, Mishima, & Sugimoto, 1989).
Physical Properties Analysis
Physical properties like melting point, solubility, and crystalline structure are crucial for understanding the applications of these compounds. For example, the crystalline structures of 3-(2H-1,3-benzodioxol-5-ylmethyl)-2-(m- and p-nitrophenyl)-1,3-thiazolidin-4-ones were studied to understand their intermolecular interactions, which are vital for predicting physical properties (Facchinetti et al., 2016).
Chemical Properties Analysis
The chemical properties, such as reactivity, stability, and interaction with other molecules, are key to determining the potential applications of these compounds. For instance, the synthesis and chemical properties of Ruthenium(II) Bis(2,2′-bipyridyl){2-(4-methylpyridin-2-yl)benzo[d]-X-azole} complexes provide insights into the complex chemical behavior of similar molecular structures (Gobetto et al., 2006).
properties
IUPAC Name |
1-(1,3-benzodioxol-5-ylmethyl)-4-piperidin-1-ylpiperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O2/c1-2-8-20(9-3-1)16-6-10-19(11-7-16)13-15-4-5-17-18(12-15)22-14-21-17/h4-5,12,16H,1-3,6-11,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIDHOANJGBSUFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2CCN(CC2)CC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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